Cas no 1220031-47-9 (3-Azetidinyl 2-furoate)
3-Azetidinyl 2-furoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinyl 2-furoate
- azetidin-3-yl furan-2-carboxylate
- azetidin-3-ylfuran-2-carboxylate
- A909816
- 1220031-47-9
- AKOS006333548
- SB51211
-
- MDL: MFCD13559669
- Inchi: 1S/C8H9NO3/c10-8(7-2-1-3-11-7)12-6-4-9-5-6/h1-3,6,9H,4-5H2
- InChI Key: QBTRJFZEMREZSV-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CO1)=O)C1CNC1
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 51.5Ų
3-Azetidinyl 2-furoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A033640-125mg |
3-Azetidinyl 2-furoate |
1220031-47-9 | 125mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A033640-250mg |
3-Azetidinyl 2-furoate |
1220031-47-9 | 250mg |
$ 375.00 | 2022-06-08 | ||
| Chemenu | CM300402-5g |
Azetidin-3-yl furan-2-carboxylate |
1220031-47-9 | 95% | 5g |
$471 | 2021-08-18 | |
| Chemenu | CM300402-1g |
Azetidin-3-yl furan-2-carboxylate |
1220031-47-9 | 95% | 1g |
$173 | 2023-03-07 | |
| Chemenu | CM300402-5g |
Azetidin-3-yl furan-2-carboxylate |
1220031-47-9 | 95% | 5g |
$500 | 2023-03-07 | |
| Ambeed | A766301-5g |
Azetidin-3-yl furan-2-carboxylate |
1220031-47-9 | 95+% | 5g |
$724.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666359-5g |
Azetidin-3-yl furan-2-carboxylate |
1220031-47-9 | 98% | 5g |
¥7854.00 | 2024-08-09 |
3-Azetidinyl 2-furoate Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-Azetidinyl 2-furoate
3-Azetidinyl 2-Furoate (CAS No. 1220031-47-9): A Comprehensive Overview
The compound 3-Azetidinyl 2-Furoate (CAS No. 1220031-47-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure combining an azetidine ring and a furoate group, exhibits a range of interesting properties that make it a subject of ongoing research. Recent studies have shed light on its potential applications in drug development, particularly in the areas of neurology and oncology.
3-Azetidinyl 2-Furoate is synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and cyclization processes. The synthesis pathway has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production. Researchers have also explored the use of green chemistry principles in the synthesis of this compound, reducing environmental impact while maintaining high-quality standards.
One of the most promising aspects of 3-Azetidinyl 2-Furoate is its potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer treatment, where it has demonstrated selective cytotoxicity against certain types of cancer cells.
The pharmacokinetic profile of 3-Azetidinyl 2-Furoate has been extensively studied, revealing favorable absorption and bioavailability characteristics. This makes it an attractive candidate for oral drug delivery systems. Furthermore, recent advancements in nanotechnology have enabled the formulation of this compound into nanoparticles, enhancing its stability and targeting efficiency.
In terms of toxicity, 3-Azetidinyl 2-Furoate has been shown to have a relatively low toxicity profile in preclinical studies. However, further research is needed to fully understand its long-term effects and potential for adverse reactions in humans. Regulatory agencies are closely monitoring the development of this compound to ensure that it meets all safety standards before being approved for clinical use.
The global market for compounds like 3-Azetidinyl 2-Furoate is growing rapidly, driven by increasing demand for innovative therapeutic agents. Key players in the pharmaceutical industry are investing heavily in research and development to harness the full potential of this compound. Collaborations between academia and industry are also playing a crucial role in accelerating its progression from the laboratory to the clinic.
In conclusion, 3-Azetidinyl 2-Furoate (CAS No. 1220031-47-9) represents a significant advancement in chemical synthesis and drug discovery. Its unique properties, coupled with ongoing research efforts, position it as a promising candidate for addressing some of the most challenging medical conditions of our time. As we continue to unlock its potential, this compound holds the promise of making a meaningful impact on human health worldwide.
1220031-47-9 (3-Azetidinyl 2-furoate) Related Products
- 73231-85-3(Ethanaminium,2-[2-[(2-furanylcarbonyl)oxy]-1-oxopropoxy]-N,N,N-trimethyl-, iodide (1:1))
- 50291-71-9(2-Furancarboxylic acid, 5-methyl-, 2-[(2-chloroethyl)methylamino]ethyl ester, hydrochloride (1:1))
- 61435-44-7(2-Furancarboxylic acid, 2-[(2-hydroxyethyl)methylamino]ethyl ester)
- 100370-51-2(2-Furancarboxylic acid,2-(1-piperidinyl)ethyl ester, hydrochloride (1:1))
- 61435-43-6(2-Furancarboxylic acid,2-[(2-chloroethyl)methylamino]ethyl ester, hydrochloride (1:1))
- 6270-34-4(Isopropyl 2-Furoate)
- 104174-59-6(2-Furancarboxylic acid,2-(diethylamino)ethyl ester, hydrochloride (1:1))
- 101582-72-3(2-Furancarboxylic acid,2-(diethylamino)-1-phenylethyl ester, hydrochloride (1:1))
- 1340-10-9(Furancarboxylic acid,propyl ester)
- 615-10-1(2-Furancarboxylic Acid N-Propyl Ester)